Cas no 1391435-34-9 ((S)-1-(2,5-Dimethylphenyl)-2-methylpropan-1-amine hydrochloride)

• Product Name: (S)-1-(2,5-Dimethylphenyl)-2-methylpropan-1-amine hydrochloride
• CAS No: 1391435-34-9
• MF: C₁₂H₂₀ClN
• MW: 213.74690246582
• CID: 5086542
• PubChem ID: 156022636
• Update Time: 2025-10-28

(S)-1-(2,5-Dimethylphenyl)-2-methylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,5-Dimethylphenyl)-2-methylpropan-1-amine hydrochloride
• (1S)-1-(2,5-dimethylphenyl)-2-methylpropan-1-amine;hydrochloride
• 1391435-34-9
• (1S)-1-(2,5-dimethylphenyl)-2-methylpropan-1-amine hydrochloride
• (1S)-1-(2,5-Dimethylphenyl)-2-methylpropan-1-amine HCl
• F76675
• BS-47982

• Inchi： 1S/C12H19N.ClH/c1-8(2)12(13)11-7-9(3)5-6-10(11)4;/h5-8,12H,13H2,1-4H3;1H/t12-;/m0./s1
• InChI Key： JDHVYTDFGZGOAP-YDALLXLXSA-N
• SMILES： Cl.N[C@H](C1C=C(C)C=CC=1C)C(C)C

Computed Properties

• Exact Mass: 213.1284273g/mol
• Monoisotopic Mass: 213.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (S)-1-(2,5-Dimethylphenyl)-2-methylpropan-1-amine hydrochloride

Introduction to (S)-1-(2,5-Dimethylphenyl)-2-methylpropan-1-amine Hydrochloride (CAS No. 1391435-34-9)

Chemical Overview and Structural Insights

(S)-1-(2,5-Dimethylphenyl)-2-methylpropan-1-amine hydrochloride, identified by the CAS number 1391435-34-9, is a structurally complex organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its chiral center at the amine group, which imparts its (S) configuration. The molecule consists of a phenyl ring substituted with two methyl groups at the 2 and 5 positions, a propanamine backbone with an additional methyl group at the second carbon, and a hydrochloride counterion. This unique structure contributes to its pharmacological properties and makes it a valuable compound in drug development.

Synthesis and Isolation

The synthesis of (S)-1-(2,5-Dimethylphenyl)-2-methylpropan-1-amine hydrochloride involves multi-step organic reactions, including alkylation, substitution, and acid-base neutralization. The process typically begins with the preparation of the corresponding free base, followed by protonation to form the hydrochloride salt. Recent advancements in asymmetric synthesis have enabled the selective formation of the (S) enantiomer, ensuring high enantiomeric purity. This compound is often isolated as a crystalline solid, which is stable under standard storage conditions.

Physical and Chemical Properties

This compound exhibits distinct physical properties that make it suitable for various applications. Its molecular weight is approximately 286.7 g/mol, and it has a melting point of around 200°C. The hydrochloride salt form enhances its solubility in aqueous solutions, making it easier to handle in pharmaceutical formulations. The compound's UV absorption spectrum shows strong peaks in the range of 270-280 nm, which is useful for analytical purposes such as HPLC and spectrophotometric assays.

Pharmacological Applications and Recent Research Findings

(S)-1-(2,5-Dimethylphenyl)-2-methylpropan-1-amine hydrochloride has garnered significant attention in the pharmaceutical sector due to its potential as a drug candidate. Recent studies have explored its role as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's disease. Preclinical trials have demonstrated its ability to modulate neurotransmitter systems and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, this compound has shown promise as an anti-inflammatory agent. Research published in 2023 highlighted its ability to inhibit key inflammatory pathways, such as COX-2 expression, making it a potential candidate for treating conditions like arthritis and inflammatory bowel disease.

Moreover, this compound has been investigated for its antidepressant-like effects in animal models. Studies suggest that it may enhance serotonin reuptake inhibition, a mechanism commonly targeted by antidepressant medications. These findings underscore its potential as a novel therapeutic agent for mood disorders.

Safety Profile and Toxicological Considerations

The safety profile of (S)-1-(2,5-Dimethylphenyl)-2-methylpropan-1-amine hydrochloride has been thoroughly evaluated in preclinical studies. Acute toxicity studies indicate that it has a relatively low toxicity profile when administered at therapeutic doses. Chronic toxicity studies over extended periods have shown no significant adverse effects on organ function or histopathology.

However, like all pharmaceutical compounds, careful monitoring is required during clinical trials to assess long-term safety and tolerability. Regulatory agencies such as the FDA have emphasized the importance of thorough safety assessments before approving new drug candidates for human use.

Conclusion: Future Prospects and Clinical Implications

(S)-1-(2,5-Dimethylphenyl)-2-methylpropan-1-amine hydrochloride represents a promising compound with diverse therapeutic applications across multiple disease areas. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and pharmacological research, positions it as a strong candidate for future drug development.

As research continues to uncover its full potential, this compound may pave the way for innovative treatments in neurology, inflammation management, and mental health disorders. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this molecule through clinical trials and into clinical practice.